Cas no 1234014-53-9 (methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1234014-53-9
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 6510346
• PubChem ID: 68056910
• Update Time: 2025-06-12

methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate
• methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxyl ate
• 1H-Pyrazole-4-carboxylic acid, 5-(bromomethyl)-1-methyl-, methyl ester

• Inchi： 1S/C7H9BrN2O2/c1-10-6(3-8)5(4-9-10)7(11)12-2/h4H,3H2,1-2H3
• InChI Key： HAUMJEGLTMHBBW-UHFFFAOYSA-N
• SMILES： N1(C)C(CBr)=C(C(OC)=O)C=N1

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 330.1±32.0 °C(Predicted)
• pka: -0.56±0.10(Predicted)

Additional information on methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(Bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1234014-53-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 1234014-53-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its bromomethyl substituent and pyrazole core, make it an invaluable building block for medicinal chemists.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is renowned for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in drug development, owing to their ability to modulate enzyme activity and interact with biological targets. In particular, the carboxylate group in Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate enhances its reactivity, allowing for further functionalization through esterification or amidation reactions.

The bromomethyl group at the 5-position of the pyrazole ring introduces a high degree of versatility to this compound. Bromomethylation is a common chemical transformation that enables the introduction of aliphatic side chains, which can significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates. This feature makes Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate particularly useful in the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives, in particular, have gained attention for their role in developing treatments for conditions such as epilepsy, pain management, and inflammation. The structural motif of Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate aligns well with these trends, offering a scaffold that can be readily modified to explore new therapeutic avenues.

In the context of drug development, the synthesis of Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The bromomethylation step, for instance, requires careful optimization to ensure high yield and purity. This process often involves the use of brominating agents and catalysts that facilitate the introduction of the bromomethyl group without unwanted side reactions.

The methyl group at the 1-position of the pyrazole ring further contributes to the compound's reactivity and potential biological activity. This substitution can influence electronic properties, affecting how the molecule interacts with biological targets. Additionally, the presence of both a bromomethyl and a carboxylate group provides multiple points for functionalization, enabling chemists to tailor the molecule's properties to specific therapeutic needs.

Current research in pharmaceutical chemistry continues to explore new ways to leverage heterocyclic intermediates like Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate. For instance, studies have shown that pyrazole derivatives can exhibit significant anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. The ability to modify these compounds at multiple positions allows researchers to fine-tune their activity profiles, leading to more effective and targeted therapies.

The carboxylate group in Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate also facilitates its use in peptide coupling reactions. Carboxylates are commonly employed as leaving groups in amide bond formation, making this compound a valuable tool for constructing more complex molecules. This capability is particularly relevant in peptidomimetics research, where modified peptides are designed to mimic natural bioactive molecules with improved stability and efficacy.

The versatility of Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate extends beyond its applications in drug synthesis. It also serves as a model compound for studying reaction mechanisms and developing new synthetic protocols. Researchers often use such intermediates to test novel catalysts or reaction conditions that could improve efficiency and sustainability in pharmaceutical manufacturing.

In conclusion, Methyl 5-(bromomethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1234014-53-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for heterocyclic compounds, this compound will undoubtedly remain a cornerstone of modern medicinal chemistry.